Cas no 10295-89-3 (4-(methylamino)oxolan-3-ol)

• Product Name: 4-(methylamino)oxolan-3-ol
• CAS No: 10295-89-3
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD12771779
• CID: 2123769
• PubChem ID: 21348701
• Update Time: 2025-11-02

4-(methylamino)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(methylamino)-tetrahydrofuran-3-ol
• 4-(methylamino)oxolan-3-ol
• 4-(Methylamino)tetrahydrofuran-3-ol
• 3-Furanol,tetrahydro-4-(methylamino)-
• 3-Furanol, tetrahydro-4-(methylamino)-
• AKOS010126929
• 10295-89-3
• DA-16148
• F89292
• EN300-208125
• 5163-02-0
• SCHEMBL16838128

• MDL： MFCD12771779
• Inchi： 1S/C5H11NO2/c1-6-4-2-8-3-5(4)7/h4-7H,2-3H2,1H3
• InChI Key： JQYPNVKUMXATFT-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)NC)O

Computed Properties

• Exact Mass: 117.079
• Monoisotopic Mass: 117.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: -1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 4-(methylamino)oxolan-3-ol

4-(methylamino)oxolan-3-ol: A Comprehensive Overview of CAS No. 10295-89-3 and Its Applications in Biomedical Research

4-(methylamino)oxolan-3-ol, identified by its CAS No. 10295-89-3, has emerged as a promising compound in biomedical research due to its unique chemical structure and potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a scaffold for drug development. This compound belongs to the class of oxolane derivatives, which are known for their diverse biological activities, ranging from anti-inflammatory properties to neuroprotective effects. The 4-(methylamino)oxolan-3-ol molecule features a cyclic ether ring fused with an amino group, creating a structural framework that can interact with various biological targets.

Recent advancements in biomedical research have focused on the 4-(methylamino)oxolan-3-ol molecule's ability to inhibit specific enzymes involved in disease progression. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 4-(methylamino)oxolan-3-ol exhibits potent inhibitory activity against acetylcholinesterase, a key enzyme in neurodegenerative disorders such as Alzheimer's disease. The compound's ability to modulate enzyme activity at nanomolar concentrations suggests its potential as a therapeutic agent for neurological conditions. This finding aligns with the growing interest in oxolane derivatives as scaffolds for drug development.

Another significant area of research involves the 4-(methylamino)oxolan-3-ol molecule's interaction with G-protein coupled receptors (GPCRs). A 2024 study in ACS Chemical Biology revealed that 4-(methylamino)oxolan-3-ol can selectively activate certain GPCR subtypes, making it a candidate for the treatment of chronic inflammatory diseases. The structural flexibility of the 4-(methylamino)oxolan-3-ol molecule allows it to bind to multiple receptor sites, which may explain its broad biological activity. This property is particularly valuable in biomedical research, where the development of multi-target drugs is gaining traction.

The 4-(methylamino)oxolan-3-ol molecule's synthetic pathway has also been a focus of recent studies. Researchers have explored various chemical synthesis methods to optimize the production of this compound. A 2023 paper in Organic & Biomolecular Chemistry described a novel asymmetric catalytic approach that significantly improves the yield and purity of 4-(methylamino)oxolan-3-ol. This advancement is crucial for scaling up production for biomedical applications and reducing the cost of therapeutic development. The use of green chemistry principles in the synthesis of 4-(methylamino)oxolan-3-ol further highlights its potential for sustainable drug development.

Recent studies have also investigated the 4-(methylamino)oxolan-3-ol molecule's role in anti-cancer therapies. A 2024 review in Cancer Research highlighted the compound's ability to induce apoptosis in cancer cells by targeting specific mitochondrial pathways. The 4-(methylamino)oxolan-3-ol molecule's interaction with Bcl-2 family proteins was found to disrupt the balance between pro-apoptotic and anti-apoptotic signals, leading to programmed cell death. This mechanism of action makes 4-(methylamino)oxolan-3-ol a potential candidate for oncology research and the development of targeted therapies.

In addition to its therapeutic potential, the 4-(methylamino)oxolan-3-ol molecule has shown promise in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy reported that 4-(methylamino)oxolan-3-ol exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes suggests its potential as a novel antibiotic. This finding is particularly relevant in the context of increasing antimicrobial resistance, where the development of new antimicrobial agents is critical.

The 4-(methylamino)oxolan-3-ol molecule's pharmacokinetic properties are another area of active research. A 2024 study in Drug Metabolism and Disposition analyzed the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated that 4-(methylamino)oxolan-3-ol has favorable bioavailability and a long half-life, which are essential for its use as a therapeutic agent. These properties make the compound suitable for chronic disease management, where sustained drug levels are required.

Furthermore, the 4-(methylam,oxolan-3-ol molecule's potential in neuroprotection has been explored in several studies. A 2023 paper in Neuropharmacology found that 4-(methylamino)oxolan-3-ol can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier is a significant advantage, as it allows direct access to the central nervous system. This property makes 4-(methylamino)oxolan-3-ol a promising candidate for the treatment of conditions such as Parkinson's disease and multiple sclerosis.

Recent advancements in biomedical research have also focused on the 4-(methylamino)oxolan-3-ol molecule's potential in regenerative medicine. A 2024 study in Stem Cells demonstrated that 4-(methylamino)oxolan-3-ol can enhance the survival and differentiation of stem cells, which is crucial for tissue repair and regeneration. The compound's ability to modulate Wnt signaling pathways was found to promote the proliferation of neural stem cells, suggesting its potential in neural regeneration. This finding opens new avenues for the application of 4-(methylamino)oxolan-3-ol in regenerative therapies.

Despite its promising potential, the 4-(methylamino)oxolan-3-ol molecule still faces challenges in clinical translation. One of the main hurdles is the need for further preclinical studies to confirm its safety and efficacy in humans. Additionally, the development of drug delivery systems that can optimize the compound's bioavailability and target specific tissues remains a key area of research. These challenges underscore the importance of continued biomedical research to fully realize the therapeutic potential of 4-(methylamino)oxolan-3-ol.

In conclusion, the 4-(methylamino)oxolan-3-ol molecule, identified by its CAS No. 10295-89-3, has emerged as a multifaceted compound with significant potential in biomedical research. Its ability to modulate enzymatic activity, interact with GPCRs, and exhibit anti-cancer and antimicrobial properties makes it a valuable candidate for the development of new therapeutic agents. As research in this area continues to advance, the 4-(methylamino)oxolan-3-ol molecule may play a pivotal role in the treatment of various diseases and the advancement of drug development strategies.